Cas no 2034548-06-4 (N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcyclobutanecarboxamide)

• Product Name: N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcyclobutanecarboxamide
• CAS No: 2034548-06-4
• MF: C₁₅H₂₂N₂O₂S
• MW: 294.412382602692
• CID: 6432203
• PubChem ID: 92065244
• Update Time: 2025-06-26

N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcyclobutanecarboxamide
• N-[2-(furan-2-yl)-2-thiomorpholin-4-ylethyl]cyclobutanecarboxamide
• N-[2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl]cyclobutanecarboxamide
• AKOS026700783
• F6353-6074
• N-(2-(furan-2-yl)-2-thiomorpholinoethyl)cyclobutanecarboxamide
• 2034548-06-4

• Inchi： 1S/C15H22N2O2S/c18-15(12-3-1-4-12)16-6-7-17-8-10-20-14(11-17)13-5-2-9-19-13/h2,5,9,12,14H,1,3-4,6-8,10-11H2,(H,16,18)
• InChI Key： RLWCOAUDGVYOFQ-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2CCSC(C3=CC=CO3)C2)=O)CCC1

Computed Properties

• Exact Mass: 294.14019912g/mol
• Monoisotopic Mass: 294.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcyclobutanecarboxamide

Introduction to N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcyclobutanecarboxamide (CAS No. 2034548-06-4)

N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcyclobutanecarboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2034548-06-4, represents a novel molecular entity with a unique structural framework that combines elements of furan, thiomorpholine, and cyclobutane moieties. The intricate arrangement of these functional groups suggests potential applications in the development of bioactive molecules, particularly in the realm of drug discovery and therapeutic intervention.

The structural composition of N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcyclobutanecarboxamide is characterized by its cyclobutane ring, which is a key feature that contributes to its distinct chemical properties. The cyclobutane moiety is known for its stability and rigidity, which can influence the compound's interactions with biological targets. Additionally, the presence of both furan and thiomorpholine substituents introduces polar and hydrogen-bonding capabilities, enhancing the compound's solubility and binding affinity.

In recent years, there has been a growing interest in the development of heterocyclic compounds for their potential pharmacological properties. Heterocycles are widely recognized for their role in medicinal chemistry due to their ability to mimic natural bioactive molecules and exhibit diverse biological activities. The combination of furan and thiomorpholine in N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcyclobutanecarboxamide positions it as a promising candidate for further investigation in this context.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The cyclobutane ring provides a stable core structure, while the furan and thiomorpholine groups offer opportunities for functionalization and interaction with biological targets. This dual functionality makes N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcyclobutanecarboxamide an attractive molecule for medicinal chemists seeking to design novel therapeutic agents.

The synthesis of N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcyclobutanecarboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the furan ring typically involves condensation reactions with appropriate precursors, while the thiomorpholine moiety is often incorporated through nucleophilic substitution or other coupling reactions. The cyclobutane ring can be constructed via cyclization reactions or by introducing it as a pre-formed unit.

The pharmacological profile of N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcyclobutanecarboxamide has not been extensively studied as of yet, but preliminary computational studies suggest that it may exhibit interactions with various biological targets. These interactions could potentially lead to applications in areas such as anti-inflammatory, analgesic, or neuroprotective therapies. Further experimental validation is necessary to confirm these hypotheses and to explore the full therapeutic potential of this compound.

In conclusion, N-2-(furan-2-yl)-2-(thiomorpholin-4-ytl)ethylcyclobutanecarboxamide represents a novel and intriguing compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable scaffold for drug discovery efforts aimed at developing new therapeutic agents. As research in this area continues to advance, it is likely that compounds like N-2-(furan-2-ytl)ethylcyclobutanecarboxamide will play an increasingly important role in addressing unmet medical needs.